2-(3-methoxyphenyl)-4-(4-morpholinylcarbonyl)quinoline

• IUPAC Name: [2-(3-methoxyphenyl)quinolin-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C21H20N2O3/c1-25-16-6-4-5-15(13-16)20-14-18(17-7-2-3-8-19(17)22-20)21(24)23-9-11-26-12-10-23/h2-8,13-14H,9-12H2,1H3
• InChI Key: GXUZOFCNTXAVMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)N4CCOCC4
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

2-(3-methoxyphenyl)-4-(4-morpholinylcarbonyl)quinoline, also known as AG-1478, is a synthetic compound that belongs to the quinoline family. This compound has been extensively studied for its potential use as a tyrosine kinase inhibitor in cancer research.

Mechanism of Action

2-(3-methoxyphenyl)-4-(4-morpholinylcarbonyl)quinoline selectively inhibits the activity of epidermal growth factor receptor (EGFR) tyrosine kinase by binding to the ATP-binding site of the receptor. This prevents the autophosphorylation of EGFR and downstream signaling pathways, ultimately leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have potent anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has been shown to induce apoptosis (cell death) in cancer cells and inhibit angiogenesis (the formation of new blood vessels) in tumors.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3-methoxyphenyl)-4-(4-morpholinylcarbonyl)quinoline is its high potency and selectivity for EGFR tyrosine kinase inhibition. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments. In addition, this compound has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 2-(3-methoxyphenyl)-4-(4-morpholinylcarbonyl)quinoline. One direction is to explore its potential use in combination with other cancer therapies, such as chemotherapy or radiation therapy. Another direction is to investigate the use of this compound in personalized medicine, where the drug is tailored to the individual patient's genetic profile. Finally, further research is needed to better understand the mechanism of action of this compound and its potential use in other diseases beyond cancer.
In conclusion, this compound is a synthetic compound that has shown promising results as a tyrosine kinase inhibitor in cancer research. Its high potency and selectivity for EGFR tyrosine kinase inhibition make it a valuable tool for studying cancer cell signaling pathways. However, further research is needed to fully understand its mechanism of action and potential use in other diseases.

Synthesis Methods

2-(3-methoxyphenyl)-4-(4-morpholinylcarbonyl)quinoline is synthesized through a multi-step process that involves the reaction of 3-methoxyaniline with ethyl acetoacetate, followed by cyclization and condensation with morpholine-4-carbonyl chloride. The final product is obtained by purification through recrystallization.

Scientific Research Applications

2-(3-methoxyphenyl)-4-(4-morpholinylcarbonyl)quinoline has been extensively studied for its potential use as a tyrosine kinase inhibitor in cancer research. Tyrosine kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. Inhibition of tyrosine kinases can lead to the suppression of cancer cell growth and proliferation.